Cas no 218929-47-6 (5-Cyclopropyl-1,3,5-triazinane-2-thione)

• Product Name: 5-Cyclopropyl-1,3,5-triazinane-2-thione
• CAS No: 218929-47-6
• MF: C₆H₁₁N₃S
• MW: 157.236639261246
• MDL: MFCD22374979
• CID: 243550
• Update Time: 2025-06-08

5-Cyclopropyl-1,3,5-triazinane-2-thione Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione,5-cyclopropyltetrahydro-
• 1,3,5-Triazine-2(1H)-thione,5-cyclopropyltetrahydro-(9CI)
• 5-cyclopropyl-1,3,5-triazinane-2-thione
• 5-cyclopropyl-1,4,5,6-tetrahydro-1,3,5-triazine-2-thiol
• Maybridge1_001208
• Oprea1_295529
• HMS544O20
• FCH3739409
• T5367
• 1,3,5-triazine-2-thiol, 5-cyclopropyl-1,4,5,6-tetrahydro-
• 5-Cyclopropyl-1,3,5-triazinane-2-thione

• MDL： MFCD22374979
• Inchi： 1S/C6H11N3S/c10-6-7-3-9(4-8-6)5-1-2-5/h5H,1-4H2,(H2,7,8,10)
• InChI Key： CKMUHFZLJVNCRJ-UHFFFAOYSA-N
• SMILES： S=C1NCN(CN1)C1CC1

Computed Properties

• Exact Mass: 157.067
• Monoisotopic Mass: 157.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazinanes 1,3,5-triazinanes

Additional information on 5-Cyclopropyl-1,3,5-triazinane-2-thione

Introduction to 5-Cyclopropyl-1,3,5-triazinane-2-thione (CAS No. 218929-47-6)

The compound 5-Cyclopropyl-1,3,5-triazinane-2-thione (CAS No. 218929-47-6) represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This molecule, characterized by its cyclopropyl-substituted triazine core and thione functionality, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The triazinane scaffold is a privileged structure in drug discovery, known for its ability to engage with biological targets in diverse ways, while the thione group introduces reactivity that can be exploited for further derivatization and biological activity modulation.

Recent studies have highlighted the versatility of 5-Cyclopropyl-1,3,5-triazinane-2-thione in the development of novel therapeutic agents. Its cyclopropyl moiety, a small but potent substituent, has been shown to enhance binding affinity and metabolic stability in several drug candidates. The thione group, on the other hand, serves as a versatile handle for chemical modifications, allowing for the synthesis of analogs with tailored biological properties. This dual functionality makes the compound an attractive starting point for exploring new pharmacophores.

In the realm of medicinal chemistry, the triazinane core is particularly noteworthy for its role in inhibiting various enzymes and receptors involved in metabolic pathways. For instance, derivatives of triazine have been investigated for their potential in treating conditions such as diabetes and hyperlipidemia by modulating enzymes like PDE4 and PDE7. The presence of the cyclopropyl group in 5-Cyclopropyl-1,3,5-triazinane-2-thione further enhances its pharmacological profile by improving lipophilicity and reducing metabolic clearance.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Kinases are critical targets in cancer therapy due to their role in cell signaling pathways. The triazinane scaffold can be modified to produce molecules that selectively inhibit specific kinases without affecting others, thereby reducing side effects. The thione group provides a site for further functionalization to optimize binding interactions with the kinase active site. Preliminary computational studies suggest that 5-Cyclopropyl-1,3,5-triazinane-2-thione can be a lead compound for designing potent and selective kinase inhibitors.

Furthermore, the compound's structural features make it an interesting candidate for exploring new synthetic methodologies. The cyclopropyl ring can undergo various reactions such as ring-opening metathesis or cross-coupling reactions, which can be used to introduce diverse substituents into the molecule. This flexibility allows chemists to generate libraries of derivatives with different biological activities. The thione group also participates in reactions such as nucleophilic addition and oxidation-reduction processes, providing multiple pathways for structural diversification.

The synthesis of 5-Cyclopropyl-1,3,5-triazinane-2-thione involves multi-step organic transformations that highlight its synthetic challenge and elegance. Starting from commercially available precursors such as malononitrile and cyclopropanecarbonitrile, the compound can be synthesized through condensation reactions followed by cyclization steps. These synthetic routes not only showcase the versatility of modern organic chemistry but also provide insights into optimizing yield and purity for industrial applications.

In recent years, there has been growing interest in using computational methods to predict the biological activity of small molecules like 5-Cyclopropyl-1,3,5-triazinane-2-thione. Advanced algorithms based on machine learning have been trained on large datasets of known bioactive compounds to predict target interactions and pharmacological effects. These tools have been instrumental in identifying promising candidates for further experimental validation. For instance, virtual screening studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain viral proteases relevant to antiviral drug development.

The potential applications of 5-Cyclopropyl-1,3,5-triazinane-2-thione extend beyond oncology and antiviral therapy. Researchers are exploring its utility in treating neurological disorders by targeting enzymes involved in neurodegenerative processes. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug discovery. Additionally, its structural features could make it useful in developing agrochemicals by serving as a precursor for herbicides or fungicides with improved efficacy and environmental safety.

The chemical stability of 5-Cyclopropyl-1,3,5-triazinane-2-thione is another area of interest. The thione group can undergo oxidation under certain conditions, which could affect its shelf life and bioavailability. However, studies have shown that under controlled storage conditions (e.g., inert atmosphere), the compound remains stable over extended periods. This stability is crucial for both industrial production and clinical trials where long-term storage is required.

In conclusion, 5-Cyclopropyl-1 3 5-triazinane 2-thione (CAS No 218929 47 6) stands out as a promising compound with diverse applications in pharmaceuticals agrochemicals and material science Its unique structural features including the cyclopropyl substituent and thione group offer numerous opportunities for chemical modification leading to novel bioactive molecules Computational studies have further highlighted its potential as a lead compound for drug discovery highlighting its significance as a building block in modern chemistry